2-[5-(4-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide

• IUPAC Name: 2-[5-(4-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide
• InChI: InChI=1S/C17H13FN2O2/c1-19-16(21)13-4-2-3-5-14(13)17-20-10-15(22-17)11-6-8-12(18)9-7-11/h2-10H,1H3,(H,19,21)
• InChI Key: XDYPTGFYLZIBJT-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC=C1C2=NC=C(O2)C3=CC=C(C=C3)F
• Molecular Formula: C17H13FN2O2
• Molecular Weight: 296.29 g/mol

Description

2-[5-(4-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the oxazole family and has been synthesized using several methods.

Mechanism of Action

The mechanism of action of 2-[5-(4-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide is not yet fully understood. However, studies suggest that this compound works by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that 2-[5-(4-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide has several biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[5-(4-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide in lab experiments is its potential applications in various fields of research. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-[5-(4-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide. One of the most promising directions is in the field of cancer research, where this compound has shown potential as a novel anti-cancer agent. Additionally, this compound has shown potential applications in the treatment of neurodegenerative disorders, and future research could explore its use in these fields further. Finally, future research could focus on improving the solubility of this compound in water, which could make it more useful in certain experiments.

Synthesis Methods

The synthesis of 2-[5-(4-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide can be achieved using several methods. One of the most common methods involves the reaction of 4-fluoroaniline with 2-aminoacetophenone in the presence of acetic anhydride and a catalyst. The resulting product is then treated with methyl iodide and sodium hydride to yield the final product.

Scientific Research Applications

2-[5-(4-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide has shown potential applications in various scientific research fields. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. Additionally, this compound has been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.